Cas no 78844-84-5 (1,2-Octanediamine, N,N'-dibutyl-)

• Product Name: 1,2-Octanediamine, N,N'-dibutyl-
• CAS No: 78844-84-5
• MF: C₁₆H₃₆N₂
• MW: 256.47044467926
• CID: 533768
• PubChem ID: 4250222
• Update Time: 2025-04-19

1,2-Octanediamine, N,N'-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Octanediamine, N,N'-dibutyl-
• 1-N,2-N-dibutyloctane-1,2-diamine
• DTXSID40401214
• 78844-84-5
• AKOS024353575

• Inchi： 1S/C16H36N2/c1-4-7-10-11-12-16(18-14-9-6-3)15-17-13-8-5-2/h16-18H,4-15H2,1-3H3
• InChI Key： CTQIFTUBWSRHFK-UHFFFAOYSA-N
• SMILES： N(CCCC)C(CNCCCC)CCCCCC

Computed Properties

• Exact Mass: 256.287849157g/mol
• Monoisotopic Mass: 256.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 24.1Ų